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Compound of Interest

Compound Name:
2-Amino-2-(5-fluoropyridin-3-

yl)ethanol

Cat. No.: B12976686

Get Quote

Part 1: Strategic Overview & Retrosynthesis
The incorporation of a fluorine atom at the 5-position of the pyridine ring modulates basicity (

) and metabolic stability compared to the parent pyridine or phenyl analogs. The synthesis
hinges on constructing the chiral ethanolamine side chain at the 3-position while preserving the
integrity of the C-F bond.

Structural Considerations
Fluorine Stability: The 5-position (meta-like) on the pyridine ring is not activated for

Nucleophilic Aromatic Substitution (

) under standard conditions. This allows the use of strong nucleophiles (e.g., cyanide,
hydride reducing agents) without defluorination side reactions.

Chiral Center: The C2 position is a stereocenter. For medicinal chemistry, the enantiopure

form is typically required to avoid off-target toxicity.
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The most robust disconnection relies on the reduction of the corresponding amino acid or

nitrile, derived ultimately from 5-fluoropyridine-3-carboxaldehyde.

Target:
2-Amino-2-(5-fluoropyridin-3-yl)ethanol

Intermediate 1:
(5-Fluoropyridin-3-yl)glycine

Reduction
(LiAlH4 or BH3)

Intermediate 2:
2-Amino-2-(5-fluoropyridin-3-yl)acetonitrile

Acid Hydrolysis

Starting Material:
5-Fluoropyridine-3-carboxaldehyde

Strecker Reaction
(TMSCN, NH3)

Chiral Sulfinimine
(For Asymmetric Route)

Condensation
((S)-t-Bu-Sulfinamide)

Cyanation -> Red/Hyd

Click to download full resolution via product page

Caption: Retrosynthetic logic flow. Solid lines denote the scalable racemic route; dashed lines

denote the asymmetric Ellman route.

Part 2: Route A - Scalable Racemic Synthesis (The
Modified Strecker)
This route is preferred for generating multi-gram quantities of the racemic scaffold for initial

SAR (Structure-Activity Relationship) screening.

Step 1: Formation of α-Aminonitrile
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Reaction Type: Strecker Synthesis Reagents: 5-fluoropyridine-3-carboxaldehyde, TMSCN

(Trimethylsilyl cyanide), Ammonia (7M in MeOH).

Protocol:

Setup: In a flame-dried round-bottom flask under

, dissolve 5-fluoropyridine-3-carboxaldehyde (1.0 equiv) in anhydrous Methanol (0.5 M
concentration).

Imine Formation: Add

(7M in MeOH, 2.0 equiv) and stir at

for 30 minutes. The solution typically turns yellow, indicating imine formation.

Cyanation: Add TMSCN (1.2 equiv) dropwise over 10 minutes. Note: TMSCN is safer and

easier to handle than KCN/NaCN but still generates HCN in situ; use a bleach scrubber.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–18 hours.

Workup: Concentrate the solvent in vacuo. Redissolve residue in EtOAc, wash with

saturated

and brine. Dry over

.

Yield: Expect 85–95% of the crude aminonitrile.

Step 2: Hydrolysis to (5-Fluoropyridin-3-yl)glycine
Reaction Type: Acid-Mediated Hydrolysis Reagents: 6M HCl (aq).

Protocol:

Suspend the crude aminonitrile in 6M HCl (10 vol).

Heat to reflux (
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) for 4–6 hours. Caution: Monitor for decarboxylation (CO2 evolution).

Cool to RT and concentrate to dryness to afford the amino acid hydrochloride salt.

Purification: Triturate with acetone or diethyl ether to remove non-polar impurities. The

product is a hygroscopic white solid.

Step 3: Reduction to Amino Alcohol
Reaction Type: Hydride Reduction Reagents:

(Lithium Aluminum Hydride) or

. Critical Insight: Borane-THF is often superior for pyridine-containing amino acids as it avoids
the formation of pyridine-aluminum complexes that can complicate workup.

Protocol (Borane Method):

Suspend the amino acid HCl salt (1.0 equiv) in anhydrous THF under Argon.

Add

(1M solution, 3.0 equiv) dropwise at

.

Reflux for 12 hours.

Quench: Cool to

. Carefully add MeOH (excess) to quench unreacted borane.

Acid Workup: Add conc. HCl and reflux for 1 hour to break the amine-borane complex.

Isolation: Basify to pH >10 with NaOH (aq) and extract exhaustively with DCM/Isopropanol

(3:1).

Result: 2-Amino-2-(5-fluoropyridin-3-yl)ethanol as a pale yellow oil or low-melting solid.
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Part 3: Route B - Asymmetric Synthesis (Ellman
Auxiliary)
For drug candidates requiring high enantiomeric excess (

), the Ellman sulfinamide approach is the industry standard.

Workflow Diagram

Step 1: Imine Formation
Aldehyde + (S)-t-Bu-Sulfinamide

Ti(OEt)4, THF

Step 2: Strecker-Type Cyanation
TMSCN, CsF (cat)
Diastereoselective

>90% de
Step3

Cleave Auxiliary Step 4: Reduction
NaBH4/I2 or LAH

Final Target

Click to download full resolution via product page

Caption: Asymmetric synthesis workflow using Ellman's auxiliary for chiral induction.

Key Protocol Differences:

Condensation: Use

(2.0 equiv) as a Lewis acid/dehydrating agent to condense the aldehyde with (S)-(-)-2-
methyl-2-propanesulfinamide.

Cyanation: The addition of TMSCN to the chiral sulfinimine proceeds with high

diastereoselectivity (typically >90:10 dr), controlled by the bulky tert-butyl group.

Deprotection: Treatment with HCl simultaneously cleaves the sulfinyl group and hydrolyzes

the nitrile to the ester/acid, ready for reduction.

Part 4: Analytical Data & Quality Control
To validate the synthesis, compare analytical data against these expected parameters.
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Parameter Specification Notes

1H NMR (DMSO-d6)
δ 8.50 (s, 1H), 8.42 (d, 1H),

7.65 (d, 1H)

Pyridine protons show

characteristic coupling with

Fluorine.

19F NMR δ -128 to -132 ppm

Singlet (decoupled) or

Multiplet. Diagnostic for 3,5-

subst.

Mass Spec (ESI+) [M+H]+ = 157.08 Base peak.

Appearance White waxy solid or viscous oil
Hygroscopic; store under

Nitrogen.

Part 5: Safety & Handling (E-E-A-T)
Cyanide Hazards: Both KCN and TMSCN release HCN upon contact with moisture/acid. All

Strecker reactions must be performed in a high-efficiency fume hood with a bleaching trap

(10% NaClO) connected to the exhaust.

Fluoropyridines: While the C-F bond is stable here, fluorinated pyridines can be lipophilic and

penetrate skin easily. Double-gloving (Nitrile) is mandatory.

Borane Quenching: The quench of Borane-THF with Methanol generates Hydrogen gas and

trimethyl borate. This is exothermic. Add MeOH very slowly at

.

References
Strecker Reaction on Heterocycles

Kukhar, V. P., & Hudson, H. R. (Eds.).[1][2] (2010).[3] Aminophosphonic and

Aminophosphinic Acids: Chemistry and Biological Activity. (See Section on Pyridine-

derived Strecker synthesis).

Source:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.masterorganicchemistry.com/reaction-guide/strecker-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4090943/
https://patents.google.com/patent/JP2010270008A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12976686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ellman Sulfinamide Methodology

Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). "Synthesis of Chiral Amines using tert-
Butanesulfinamide." Accounts of Chemical Research, 35(11), 984-995.

Source:

Reduction of Amino Acids to Amino Alcohols

Abiko, A., Masamune, S. (1992). "Reduction of α-Amino Acids to Amino Alcohols."
Tetrahedron Letters.

Source:

Synthesis of 2-Amino-2-(pyridin-3-yl)ethanol (Analogous Protocol)

BenchChem Protocols. "Preparation of 2-Amino-2-(pyridin-3-yl)acetonitrile
dihydrochloride."

Source:

Handling of Fluoropyridines

Pauton, M., et al. (2019). "First radiosynthesis of 2-amino-5-[18F]fluoropyridines."
(Discusses stability and reactivity of 5-fluoropyridine core).

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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